Cas no 77130-30-4 (5-Fluoroquinoxaline)

• Product Name: 5-Fluoroquinoxaline
• CAS No: 77130-30-4
• MF: C₈H₅FN₂
• MW: 148.13710474968
• MDL: MFCD09955627
• CID: 548950
• PubChem ID: 643350
• Update Time: 2025-10-29

5-Fluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 5-fluoro-
• 5-fluoroquinoxaline
• 5-FLUORO-QUINOXALINE
• Quinoxaline, 5-fluoro- (9CI)
• AmbkkkkK599
• quinoxaline,5-fluoro
• AK151185
• Quinoxaline,5-fluoro-
• FCH878842
• ST24044757
• DTXSID30349151
• MFCD09955627
• AS-57130
• AKOS006312897
• CS-0187147
• EN300-6478964
• Z1198266668
• 77130-30-4
• SCHEMBL12502833
• FT-0722727
• InChI=1/C8H5FN2/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5
• DB-075234
• DTXCID90300223
• 5-Fluoroquinoxaline

• MDL： MFCD09955627
• Inchi： 1S/C8H5FN2/c9-6-2-1-3-7-8(6)11-5-4-10-7/h1-5H
• InChI Key： DSCYVCLBSVVQDH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C1=NC=CN=2

Computed Properties

• Exact Mass: 148.04400
• Monoisotopic Mass: 148.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 241.9±20.0°C at 760 mmHg
• PSA: 25.78000
• LogP: 1.76890

5-Fluoroquinoxaline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-Fluoroquinoxaline

5-Fluoroquinoxaline (CAS No. 77130-30-4): Properties, Applications, and Market Insights

5-Fluoroquinoxaline (CAS No. 77130-30-4) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluoroquinoxaline derivative is known for its unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "5-Fluoroquinoxaline uses," "CAS 77130-30-4 supplier," and "fluoroquinoxaline synthesis," highlighting its relevance in modern chemistry.

The molecular structure of 5-Fluoroquinoxaline features a quinoxaline core substituted with a fluorine atom at the 5-position. This modification enhances its reactivity and binding affinity, which is why it is often explored in drug discovery. Recent studies have linked fluoroquinoxaline derivatives to potential applications in antimicrobial and anticancer therapies, aligning with the growing interest in "new antibiotic compounds 2024" and "anticancer drug intermediates."

In agrochemical applications, 5-Fluoroquinoxaline serves as a precursor for developing novel pesticides and herbicides. With the increasing demand for sustainable agriculture, searches for "eco-friendly agrochemical intermediates" and "fluorinated pesticides" have surged, placing this compound in the spotlight. Its stability under various environmental conditions makes it a preferred choice for formulating long-lasting crop protection agents.

The synthesis of 5-Fluoroquinoxaline typically involves fluorination reactions of quinoxaline precursors. Optimizing its production process is a hot topic, as evidenced by queries like "how to synthesize 5-Fluoroquinoxaline" and "high-yield fluorination methods." Advances in catalytic fluorination techniques have improved the efficiency of producing this compound, reducing costs and waste generation.

From a commercial perspective, the global market for fluoroquinoxaline derivatives is expanding, driven by their versatility in life sciences and material chemistry. Companies specializing in fine chemicals often list "CAS 77130-30-4 price" and "bulk 5-Fluoroquinoxaline suppliers" among their top keywords, reflecting robust demand. Regulatory compliance and high-purity standards are critical factors for buyers, especially in pharmaceutical applications.

In summary, 5-Fluoroquinoxaline (CAS No. 77130-30-4) is a multifaceted compound with growing importance in medicinal and agricultural chemistry. Its role in addressing contemporary challenges, such as drug resistance and sustainable farming, ensures its continued relevance. For researchers and manufacturers, staying updated on the latest developments in "fluoroquinoxaline applications" and "CAS 77130-30-4 research" is essential to leveraging its full potential.